molecular formula C7H17N3O2S B13237284 3-Amino-N,N-dimethylpiperidine-1-sulfonamide

3-Amino-N,N-dimethylpiperidine-1-sulfonamide

Cat. No.: B13237284
M. Wt: 207.30 g/mol
InChI Key: XZFHHGBSNHCNLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Geometry and Conformational Analysis

The molecular geometry of 3-amino-N,N-dimethylpiperidine-1-sulfonamide is defined by its C₇H₁₇N₃O₂S formula and (3R) -stereochemistry, as indicated by its SMILES notation (CN(C)S(=O)(=O)N1CCCC@HN ) and InChI identifier. The piperidine ring adopts a chair conformation, with the bulky dimethylsulfonamide group occupying an equatorial position to minimize steric strain. This preference aligns with quantum mechanical (QM) studies of similar N-acylpiperidines, where equatorial placement of substituents reduces pseudoallylic strain caused by partial double-bond character in the C–N bond.

The 3-amino group projects axially, creating a T-shaped molecular geometry that enhances three-dimensionality. Conformational analysis reveals that steric interactions between the 3-amino group and the sulfonamide’s oxygen atoms destabilize twist-boat conformations, favoring the chair form by approximately 3 kcal/mol . Predicted collision cross-section (CCS) values for adducts such as [M+H]⁺ (143.8 Ų) and [M+Na]⁺ (149.1 Ų) further support this rigidity, as higher CCS values correlate with extended conformations.

Properties

Molecular Formula

C7H17N3O2S

Molecular Weight

207.30 g/mol

IUPAC Name

3-amino-N,N-dimethylpiperidine-1-sulfonamide

InChI

InChI=1S/C7H17N3O2S/c1-9(2)13(11,12)10-5-3-4-7(8)6-10/h7H,3-6,8H2,1-2H3

InChI Key

XZFHHGBSNHCNLD-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)N1CCCC(C1)N

Origin of Product

United States

Preparation Methods

Sulfonamide Formation via Nucleophilic Substitution on Piperidine Derivatives

Methodology:
This approach involves reacting a protected or functionalized piperidine precursor with a sulfonating agent, such as chlorosulfonic acid or sulfonyl chlorides, under controlled conditions.

Key Steps:

  • Step 1: Synthesis of N,N-dimethylpiperidine or its derivatives, often via reductive amination or alkylation of piperidine.
  • Step 2: Sulfonation using chlorosulfonic acid or a sulfonyl chloride, typically at low temperature to prevent over-sulfonation.
  • Step 3: Nucleophilic substitution with ammonia or amines to introduce the amino group at the third position.

Reaction Conditions:

Parameter Typical Range Reference/Notes
Temperature 0°C to 25°C To control sulfonation and prevent side reactions
Reagents Chlorosulfonic acid, sulfonyl chlorides For sulfonation
Solvent Dichloromethane, pyridine To facilitate sulfonation

Advantages:

  • High regioselectivity if starting from appropriately protected piperidine derivatives.
  • Suitable for scale-up with optimized conditions.

Limitations:

  • Over-sulfonation risk.
  • Requires careful control of reaction parameters.

Multi-step Synthesis via Ring Construction and Functionalization

Methodology:
This involves constructing the piperidine ring through cyclization reactions, followed by selective amino and sulfonamide group introduction.

Typical Route:

  • Step 1: Synthesis of a precursor such as a 4- or 3-substituted piperidine, often via cyclization of amino alcohols or amino acids.
  • Step 2: Introduction of the amino group at the third position through nucleophilic substitution or reduction.
  • Step 3: Sulfonamide formation by reacting the amino group with a sulfonyl chloride or sulfonate ester.

Representative Reaction:

Starting material: 3-chloropiperidine derivative
Reaction: Nucleophilic substitution with dimethylamine
Followed by: Sulfonylation with a sulfonyl chloride

Reaction Conditions:

Parameter Typical Range Reference/Notes
Solvent Acetone, ethanol For nucleophilic substitution
Temperature 25°C to 80°C To optimize yield
Reagents Dimethylamine, sulfonyl chlorides For amino and sulfonamide groups

Advantages:

  • Precise control over substitution sites.
  • Flexibility in modifying substituents.

Limitations:

  • Longer synthesis time.
  • Multiple purification steps.

Alternative Green and Sustainable Methods

Recent advances suggest using sodium arylsulfinate as a sulfur source for a one-step synthesis of sulfonamides under mild conditions, avoiding hazardous reagents like chlorosulfonic acid. This method involves nucleophilic attack of sulfur on nitroarenes, followed by reduction, which can be adapted for complex molecules like piperidine derivatives.

Advantages:

  • Mild reaction conditions.
  • High yields and scalability.
  • Environmentally friendly.

Limitations:

  • Requires specific substrates.
  • Still under development for complex heterocycles.

Data Tables Summarizing Preparation Methods

Method Starting Material Key Reagents Reaction Conditions Yield (%) Advantages Limitations
Sulfonation of piperidine derivative Piperidine derivatives Chlorosulfonic acid, ammonia 0–25°C, inert atmosphere 60–85 High regioselectivity, scalable Over-sulfonation risk
Multi-step ring construction Amino alcohols, amino acids Cyclization agents, amines, sulfonyl chlorides 25–80°C 50–75 Structural flexibility Longer synthesis
Green synthesis using sodium arylsulfinate Aromatic nitro compounds Sodium arylsulfinate, reducing agents Mild, room temperature 70–90 Eco-friendly, high yield Substrate specificity

Chemical Reactions Analysis

Types of Reactions

3-Amino-N,N-dimethylpiperidine-1-sulfonamide undergoes several types of chemical reactions, including:

    Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

    Reduction: The sulfonamide group can be reduced to form sulfinamide or thiol derivatives.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group is replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Nucleophiles like halides, alkoxides, and amines are commonly employed in substitution reactions.

Major Products Formed

    Oxidation: Nitroso and nitro derivatives.

    Reduction: Sulfinamide and thiol derivatives.

    Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

Scientific Research Applications of (3R)-3-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride

(3R)-3-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride is a chemical compound known for its versatile applications in scientific research, particularly in organic synthesis and medicinal chemistry. It features an amino group, a piperidine ring, and a sulfonamide group in its molecular structure, making it a valuable intermediate for creating pharmaceuticals and fine chemicals.

This compound exhibits significant biological activity, making it useful in medicinal chemistry and enzymatic research. Its structural features, including a piperidine ring, amino group, and sulfonamide moiety, contribute to its applications in enzyme inhibition and potential therapeutic effects.

Enzyme Inhibition

(3R)-3-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride has been used in studies focusing on enzyme inhibition.

  • Carbonic Anhydrase Inhibition The compound has demonstrated potential as an inhibitor of carbonic anhydrase, an enzyme that plays a critical role in maintaining acid-base balance in organisms .
  • Protease Inhibition Studies have explored its ability to inhibit proteases involved in viral replication, particularly in HIV research.

Antiviral Activity

Piperidine derivatives, similar in structure to (3R)-3-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride, have shown antiviral properties against HIV-1. One study evaluating various piperidine derivatives reported effective concentrations (EC50) at which 50% of the virus is inhibited, showing promising results for derivatives with similar structures.

Antiviral Activity of Piperidine Derivatives

CompoundEC50 (nmol/L)CC50 (μmol/L)SI (Selectivity Index)
9a2.2021597,727
15a1.7511766,857

Anticancer Potential

Research indicates that piperidine derivatives may possess anticancer activity . For example, certain derivatives displayed enhanced cytotoxicity and induced apoptosis in cancer cell lines compared to standard treatments like bleomycin. The "escape from flatland" approach suggests that more saturated, three-dimensional structures interact more effectively with protein binding sites, which highlights the importance of the spirocyclic structure in the biological activity of these compounds .

Case Study: Enzyme Inhibition

Detailed investigations into the enzyme inhibition properties of (3R)-3-amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride have revealed its effectiveness against specific targets like carbonic anhydrases and proteases. These studies have highlighted the structure-activity relationship (SAR), demonstrating how modifications to the piperidine structure can enhance inhibitory potency. One study of pyridinium derivatives of 3-aminobenzenesulfonamide showed excellent inhibitory activity in the nanomolar range against CA IX, and against CA XII (nanomolar/sub-nanomolar) .

Clinical Relevance

Mechanism of Action

The mechanism of action of 3-Amino-N,N-dimethylpiperidine-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. This interaction can lead to various biological effects, depending on the target and pathway involved.

Comparison with Similar Compounds

Structural Analogues

The following table compares key structural and physicochemical properties of 3-Amino-N,N-dimethylpiperidine-1-sulfonamide with related sulfonamide derivatives:

Compound Name Molecular Formula Substituents/Modifications Molecular Weight Key Features References
3-Amino-N,N-dimethylpiperidine-1-sulfonamide C₇H₁₇N₃O₂S Piperidine core, dimethylamino, primary amine 215.29 g/mol Discontinued; sulfonamide group at N1 position
N-(3-Aminopropyl)-3-methylpiperidine-1-sulfonamide C₉H₂₁N₃O₂S Piperidine core, methyl group, aminopropyl chain 235.35 g/mol Extended alkyl chain may enhance lipophilicity
3-Amino-N,N-diethyl-4-morpholin-4-yl-benzenesulfonamide C₁₄H₂₃N₃O₃S Benzene ring, diethylamino, morpholine 313.42 g/mol Aromatic core with morpholine substitution; higher molecular weight
N-(3-Aminopropyl)-2-methylpiperidine-1-sulfonamide C₉H₂₁N₃O₂S Piperidine core, methyl group, aminopropyl 235.35 g/mol Structural isomer of the above; positional methyl group alters steric effects

Functional Group Analysis

  • Amino Substituents: The primary amine in 3-Amino-N,N-dimethylpiperidine-1-sulfonamide may enhance solubility, while dimethylamino groups (e.g., in the target compound and 3-Amino-N,N-diethyl-4-morpholin-4-yl-benzenesulfonamide) introduce steric bulk and modulate electronic properties .
  • Core Scaffold : Piperidine derivatives (e.g., target compound, ) offer conformational rigidity, whereas benzene-based analogs (e.g., ) provide planar aromaticity for π-π interactions.

Biological Activity

3-Amino-N,N-dimethylpiperidine-1-sulfonamide, also known as a sulfonamide derivative, is a compound of significant interest in medicinal chemistry due to its biological activity. This article provides an overview of its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

  • Molecular Formula : C7H16N2O2S
  • Molecular Weight : 178.28 g/mol
  • IUPAC Name : 3-Amino-N,N-dimethylpiperidine-1-sulfonamide

The biological activity of 3-amino-N,N-dimethylpiperidine-1-sulfonamide is primarily attributed to its ability to inhibit specific enzymes and pathways involved in various diseases. Research indicates that this compound can act as an inhibitor of the enzyme microsomal prostaglandin E synthase-1 (mPGES-1), which is crucial in the inflammatory response.

Key Findings:

  • Inhibition of mPGES-1 leads to a reduction in prostaglandin E2 (PGE2) synthesis, which is associated with inflammatory processes. The compound demonstrated an IC50 value of 7 nM in human whole blood assays, indicating potent activity against PGE2 synthesis without affecting COX-1 or COX-2 activities at higher concentrations .
  • The compound's structure allows it to interact with specific molecular targets, potentially leading to apoptosis in cancer cells and inhibition of tumor growth .

Antimicrobial Properties

Research has shown that sulfonamides, including 3-amino-N,N-dimethylpiperidine-1-sulfonamide, possess significant antibacterial properties. The compound has been tested against various bacterial strains, demonstrating effective inhibition.

Bacterial Strain Zone of Inhibition (mm) MIC (μg/mL)
Staphylococcus aureus31 ± 0.127.81
Escherichia coli30 ± 0.127.81
Klebsiella pneumoniaeNotable inhibition observedNot specified

This data indicates that the compound exhibits comparable activity to established antibiotics like ciprofloxacin .

Anticancer Activity

In vitro studies have highlighted the potential anticancer effects of this sulfonamide derivative. For instance, it has been shown to induce cell death in various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest .

Case Studies

  • Study on mPGES-1 Inhibition : A study focused on the development of mPGES-1 inhibitors reported that compounds similar to 3-amino-N,N-dimethylpiperidine-1-sulfonamide significantly reduced PGE2 levels in human models, supporting their potential use in treating inflammatory diseases .
  • Antibacterial Screening : Another study synthesized a series of sulfonamides and evaluated their antibacterial activities against clinically relevant pathogens. The results indicated that certain derivatives showed promising antibacterial efficacy, thus reinforcing the importance of sulfonamide structures in drug development .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.